Cas no 910408-44-5 (1-{Pyrazolo[1,5-a]pyridin-7-yl}propan-2-amine)

• Product Name: 1-{Pyrazolo[1,5-a]pyridin-7-yl}propan-2-amine
• CAS No: 910408-44-5
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• CID: 6278634
• PubChem ID: 55253461
• Update Time: 2025-11-01

1-{Pyrazolo[1,5-a]pyridin-7-yl}propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-{pyrazolo[1,5-a]pyridin-7-yl}propan-2-amine
• AKOS006287988
• EN300-6408282
• 910408-44-5
• 1-{Pyrazolo[1,5-a]pyridin-7-yl}propan-2-amine

• Inchi： 1S/C10H13N3/c1-8(11)7-10-4-2-3-9-5-6-12-13(9)10/h2-6,8H,7,11H2,1H3
• InChI Key： UVCIKXAEYWPQGW-UHFFFAOYSA-N
• SMILES： N12C(=CC=N1)C=CC=C2CC(C)N

Computed Properties

• Exact Mass: 175.110947427g/mol
• Monoisotopic Mass: 175.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.3Ų

Additional information on 1-{Pyrazolo[1,5-a]pyridin-7-yl}propan-2-amine

Comprehensive Overview of 1-{Pyrazolo[1,5-a]pyridin-7-yl}propan-2-amine (CAS No. 910408-44-5)

The compound 1-{Pyrazolo[1,5-a]pyridin-7-yl}propan-2-amine (CAS No. 910408-44-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrazolo[1,5-a]pyridine core, positions it as a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting central nervous system (CNS) disorders, neurodegenerative diseases, and receptor modulation. The compound's amine functional group further enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 1-{Pyrazolo[1,5-a]pyridin-7-yl}propan-2-amine has surged due to their role in designing small-molecule therapeutics. This aligns with the growing focus on precision medicine and personalized treatment strategies. The compound's CAS No. 910408-44-5 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its potential to interact with G-protein-coupled receptors (GPCRs) and ion channels has also sparked interest in the field of neuropharmacology.

From a synthetic perspective, 1-{Pyrazolo[1,5-a]pyridin-7-yl}propan-2-amine is often synthesized via multistep organic reactions, including cyclization and amination processes. Its pyridine-pyrazole hybrid structure contributes to its stability and bioavailability, which are critical factors in drug formulation. Researchers are also exploring its derivatives to optimize binding affinity and selectivity for specific biological targets. This approach is particularly relevant in the context of AI-driven drug discovery, where computational models predict compound efficacy.

The compound's physicochemical properties, such as logP and solubility, have been extensively studied to evaluate its drug-likeness. These properties are crucial for ADME (Absorption, Distribution, Metabolism, and Excretion) profiling, a key step in preclinical development. Additionally, the rise of green chemistry has prompted investigations into sustainable synthesis routes for CAS No. 910408-44-5, minimizing environmental impact while maintaining yield and purity.

Beyond pharmaceuticals, 1-{Pyrazolo[1,5-a]pyridin-7-yl}propan-2-amine has potential applications in agrochemicals and material science. Its heterocyclic framework can be tailored to develop novel pesticides or functional materials with specific electronic properties. This versatility underscores its importance in interdisciplinary research, bridging gaps between chemistry, biology, and engineering.

In conclusion, 1-{Pyrazolo[1,5-a]pyridin-7-yl}propan-2-amine (CAS No. 910408-44-5) represents a compelling subject of study for scientists and industry professionals alike. Its multifaceted applications, from drug development to material innovation, highlight its value in advancing modern science. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of today's most pressing health and technological challenges.